Cas no 1026381-47-4 (1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine)
1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine
- BC4353183
- 1-[(4-methylphenyl)sulfonyl]-3-pyrrolidinamine
- 3-pyrrolidinamine, 1-[(4-methylphenyl)sulfonyl]-
-
- Inchi: 1S/C11H16N2O2S/c1-9-2-4-11(5-3-9)16(14,15)13-7-6-10(12)8-13/h2-5,10H,6-8,12H2,1H3
- InChI Key: PPNCMFDFMJTRKN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C1)N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 328
- Topological Polar Surface Area: 71.8
1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1410440-5g |
1-Tosylpyrrolidin-3-amine |
1026381-47-4 | 98% | 5g |
¥7117 | 2023-04-17 |
1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine
1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine: A Promising Compound in Pharmaceutical Research
1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine, also known by its CAS No. 1026381-47-4, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonylpyrrolidinamines, which are characterized by their unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating biological pathways associated with inflammatory diseases and metabolic disorders, making it a focal point for researchers aiming to develop novel therapeutic agents.
The molecular structure of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine is composed of a pyrrolidine ring fused with a sulfonyl group attached to a 4-methylphenyl ring. This configuration allows for interactions with various biological targets, including enzymes and receptors involved in signal transduction. The CAS No. 1026381-4,4 serves as a unique identifier for this compound, ensuring precise documentation and referencing in scientific literature.
Recent advancements in drug discovery have underscored the importance of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine as a potential candidate for treating conditions such as diabetes and autoimmune disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases associated with insulin resistance, suggesting its therapeutic potential in metabolic syndrome management. This finding aligns with the growing trend of targeting kinase pathways in drug development for chronic diseases.
One of the key advantages of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine is its structural versatility, which enables the design of derivatives with enhanced pharmacological properties. Researchers have explored modifications to the pyrrolidine ring and the sulfonyl group to optimize solubility, bioavailability, and selectivity. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a derivative with improved oral bioavailability, highlighting the potential for further optimization of this compound.
The synthesis of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine typically involves multi-step organic reactions, including the formation of the sulfonyl group and the cyclization of the pyrrolidine ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and yield of the process. These methodologies reflect the integration of modern chemical engineering principles into pharmaceutical research.
Pharmacological studies have revealed that 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine exhibits selective activity against specific targets, which is crucial for minimizing off-target effects. A 2023 review in Drug Discovery Today emphasized the importance of structure-activity relationship (SAR) analysis in understanding the molecular basis of its therapeutic effects. This approach allows researchers to predict the biological activity of derivatives and guide the development of more effective compounds.
Furthermore, the compound's potential applications extend beyond traditional therapeutic areas. Recent studies have explored its role in modulating immune responses, particularly in the context of autoimmune diseases. A 2024 preclinical study published in Nature Communications demonstrated its ability to suppress inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. These findings highlight the broad therapeutic scope of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine.
The safety profile of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine is another critical aspect of its development. Preclinical studies have shown low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to evaluate its safety in human populations. The compound's pharmacokinetic properties, such as its half-life and metabolic pathways, are being investigated to optimize dosing regimens and minimize side effects.
Collaborative efforts between academia and industry are driving the exploration of 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine as a therapeutic agent. Pharmaceutical companies are investing in the development of formulations that enhance its stability and delivery. Additionally, computational modeling and machine learning techniques are being utilized to predict the compound's behavior in vivo and identify potential drug interactions. These technological advancements are accelerating the drug discovery process and improving the chances of successful clinical translation.
In conclusion, 1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine represents a promising candidate in the quest for innovative therapies. Its unique structure, coupled with its potential to target multiple biological pathways, positions it as a valuable asset in the pharmaceutical industry. As research continues to uncover its mechanisms of action and optimize its properties, the compound may pave the way for new treatments for a range of diseases, underscoring its significance in modern drug discovery.
1026381-47-4 (1-[(4-Methylphenyl)sulfonyl]pyrrolidin-3-amine) Related Products
- 316-81-4(Thioproperazine)
- 80-30-8(N-Cyclohexyl-4-methylbenzenesulfonamide)
- 81-10-7(2-Amino-N-ethyl-N-phenylbenzenesulfonamide)
- 57-66-9(Probenecid)
- 80-39-7(N-Ethyl-P-toluenesulfonamide)
- 97-35-8(Fast Red ITR)
- 1077-56-1(N-ethyl-2-methylbenzene-1-sulfonamide)
- 127-71-9(Sulfabenzamide)
- 144-80-9(Sulfacetamide)
- 640-61-9(N,4-dimethylbenzene-1-sulfonamide)